Cas no 1805073-54-4 (3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile)

• Product Name: 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile
• CAS No: 1805073-54-4
• MF: C₈H₄ClF₂IN₂
• MW: 328.485039710999
• CID: 4870787
• Update Time: 2025-05-23

3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile

• Inchi： 1S/C8H4ClF2IN2/c9-6-5(7(10)11)3-4(1-2-13)14-8(6)12/h3,7H,1H2
• InChI Key： WULVSQKFSLKPTK-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CC(CC#N)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile

Professional Introduction to 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS No. 1805073-54-4)

3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile, identified by its CAS number 1805073-54-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and utility in drug development. The presence of multiple substituents, including a chloro group, a difluoromethyl group, an iodine atom, and an acetonitrile moiety, endows this molecule with unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural features of 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile contribute to its potential applications in various biochemical pathways. The chloro and difluoromethyl groups are known to enhance the metabolic stability and lipophilicity of molecules, which are critical factors in drug design. Additionally, the iodine atom serves as a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki or Stille couplings, which are commonly employed in the synthesis of complex pharmaceuticals. The acetonitrile group at the 6-position adds another layer of reactivity, enabling participation in nucleophilic addition reactions and facilitating the introduction of other functional groups.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. Among these derivatives, compounds with halogenated substituents have shown particular promise in medicinal chemistry. The halogen atoms not only improve the binding affinity of the molecules to their biological targets but also enhance their pharmacokinetic profiles. For instance, the incorporation of chlorine and fluorine atoms has been demonstrated to increase the bioavailability and reduce metabolic degradation.

The significance of 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile lies in its potential as a building block for the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop new drug candidates that exhibit improved efficacy and reduced side effects compared to existing therapies. One notable area of interest is the development of small-molecule inhibitors for enzymes involved in cancer progression. Pyridine-based inhibitors have shown promise in targeting kinases and other enzymes that play crucial roles in tumor growth and survival. The structural diversity offered by this compound allows for fine-tuning of its binding properties to achieve high selectivity against specific disease-related targets.

Advances in synthetic methodologies have further enhanced the utility of 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled rapid and scalable production of this intermediate, making it more accessible for industrial applications. Additionally, computational chemistry tools have been employed to predict the reactivity and biological activity of derivatives before they are synthesized in the laboratory. This approach has significantly reduced the time and resources required for drug discovery programs.

The role of this compound in clinical research is also noteworthy. Several preclinical studies have demonstrated its potential as a precursor for drugs that modulate critical biological pathways. For example, derivatives of pyridine have been investigated for their ability to inhibit Janus kinases (JAKs), which are involved in inflammatory responses and autoimmune diseases. The structural features of 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile make it an ideal candidate for generating novel JAK inhibitors with improved pharmacological profiles.

The future prospects for 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile are promising as ongoing research continues to uncover new applications for pyridine derivatives. Innovations in synthetic chemistry and drug design are expected to expand its utility further into areas such as antiviral therapy and neurodegenerative disease treatment. The compound's versatility as a synthetic intermediate ensures its continued relevance in pharmaceutical development pipelines worldwide.

In conclusion, 3-Chloro-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS No. 1805073-54-4) represents a significant advancement in medicinal chemistry due to its unique structural features and broad range of potential applications. Its role as a key intermediate in drug synthesis underscores its importance in developing next-generation therapeutics that address unmet medical needs. As research progresses, this compound will undoubtedly continue to play a pivotal role in innovation within the pharmaceutical industry.